Cas no 38231-86-6 (Valienamine)

Valienamine Properties

Names and Identifiers

• Valienamine
• (+)-Valienamine
• (1S,2S,3R,6S)-6-Amino-4-(hydroxymethyl)-4-cyclohexene-1,2,3-triol
• (+)-Valienamine Hydrochloride
• (+)-Valienamine Hydr
• 4-Cyclohexene-1,2,3-triol, 6-amino-4-(hydroxymethyl)-, (1S-(1alpha,2beta,3alpha,6alpha))-
• W-202570
• HY-131504A
• 6-AMINO-4-HYDROXYMETHYL-CYCLOHEX-4-ENE-1,2,3-TRIOL
• CS-0255168
• BDBM50366472
• CHEMBL1230806
• 38231-86-6
• SCHEMBL3960550
• C(7)-CYCLITOL
• DB02120
• NS00069970
• A824072
• DTXSID80191622
• Q427997
• AKOS006294151
• (1S,2S,3R,6S)-6-amino-4-(hydroxymethyl)cyclohex-4-ene-1,2,3-triol
• XPHOBMULWMGEBA-VZFHVOOUSA-N
• 4-Cyclohexene-1,2,3-triol,6-amino-4-(hydroxymethyl)-, (1S,2S,3R,6S)-
• +Expand

• InChIKey： XPHOBMULWMGEBA-WNJXEPBRSA-N
• Inchi： 1S/C7H13NO4/c8-4-1-3(2-9)5(10)7(12)6(4)11/h1,4-7,9-12H,2,8H2/t4-,5+,6-,7-/m0/s1
• SMILES： OCC1=C[C@H](N)[C@@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 175.08400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.08445790g/mol
• Heavy Atom Count: 12
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: -1.97100
• PSA: 106.94000

Valienamine Security Information

Valienamine Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%